N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-5-methyl-N-(pyridin-2-ylmethyl)isoxazole-3-carboxamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-ylmethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H18N4O4S/c1-12-10-14(23-28-12)19(25)24(11-13-6-4-5-9-21-13)20-22-17-15(26-2)7-8-16(27-3)18(17)29-20/h4-10H,11H2,1-3H3
• InChI Key: LYODLHIQDPGITR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N(CC2=CC=CC=N2)C3=NC4=C(C=CC(=C4S3)OC)OC
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol

Description

“N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-5-methyl-N-(pyridin-2-ylmethyl)isoxazole-3-carboxamide”, also known as DBT-PMC, is a chemical compound that belongs to the class of benzothiazole derivatives. Benzothiazole derivatives have been associated with diverse biological activities.

Molecular Structure Analysis

The molecular structure of DBT-PMC can be analyzed using various spectroanalytical data such as NMR, IR, and elemental analysis. For instance, the 1H-NMR and 13C-NMR data can provide information about the hydrogen and carbon atoms in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of DBT-PMC can be determined using various spectroanalytical techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule.

Scientific Research Applications

Heterocyclic Compounds Synthesis

Research on related heterocyclic compounds primarily focuses on their synthesis for potential applications in medicinal chemistry and materials science. For example, studies have reported the synthesis of novel heterocyclic compounds, such as benzodifuranyl, triazines, and thiazolopyrimidines, derived from natural products like visnaginone and khellinone. These compounds were evaluated for their anti-inflammatory and analgesic activities, highlighting the importance of heterocyclic chemistry in drug discovery and development (Abu‐Hashem et al., 2020).

Nanomaterials for Environmental Applications

Another area of research involves the use of novel nanomaterials synthesized from thiazol derivatives for environmental remediation. For instance, magnetic nanoadsorbents based on N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide have been developed for the removal of heavy metals like Zn2+ and Cd2+ from industrial wastes, demonstrating the role of such compounds in addressing environmental pollution (Zargoosh et al., 2015).

Antimicrobial and Antibacterial Agents

Thiazole-based compounds have also been synthesized and evaluated for their antibacterial activities. Research into 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones has shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, indicating the potential of these compounds as novel antibacterial agents (Palkar et al., 2017).

Catalysis and Chemical Transformations

Thiazole and isoxazole derivatives have been applied in catalysis and various chemical transformations, highlighting their versatility in organic synthesis. Research in this domain explores the efficient synthesis of naphthyridine and isoxazole derivatives, contributing to the development of new methodologies in synthetic chemistry (Guleli et al., 2019).

Future Directions

The future directions for research on DBT-PMC could involve further exploration of its biological activities and potential applications. This could include in-depth studies on its antimicrobial, antiproliferative, and other potential therapeutic effects.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been reported to exhibit diverse biological activities . They have been found to act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules .

Mode of Action

It’s worth noting that thiazole derivatives have been found to exhibit antibacterial activity, both in isolation and in complex with cell-penetrating peptides .

Biochemical Pathways

Thiazole derivatives have been found to have diverse biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The solubility of thiazole, a component of the compound, in water, alcohol, and ether , may give some insight into its potential bioavailability.

Result of Action

Thiazole derivatives have been found to exhibit diverse biological activities, suggesting that they may have multiple molecular and cellular effects .

Action Environment

The solubility of thiazole, a component of the compound, in various solvents , may suggest that its action could be influenced by the solvent environment.